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Compound of Interest

Compound Name: 1-Hydroxyanthraquinone

Cat. No.: B086950

For researchers, scientists, and drug development professionals, ensuring safety and
operational efficiency when handling chemical compounds is paramount. This guide provides
immediate, essential information for the safe handling and disposal of 1-
Hydroxyanthraquinone, a compound that requires careful management due to its potential
health hazards.

Hazard Identification and Safety Data

1-Hydroxyanthraquinone is classified with several hazards that necessitate stringent safety
protocols. It is suspected of causing cancer and potential genetic defects, causes serious eye
irritation, and is harmful if swallowed.[1][2][3][4] Furthermore, it is very toxic to aquatic life with
long-lasting effects.[2]
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Hazard Classification

GHS Code Description

Carcinogenicity

H351 Suspected of causing cancer.

Suspected of causing genetic

Germ Cell Mutagenicity H341
defects.
Serious Eye Irritation H319 Causes serious eye irritation.
Acute Oral Toxicity H302 Harmful if swallowed.
Acute Aquatic Toxicity H400 Very toxic to aquatic life.
) ] o Very toxic to aquatic life with
Chronic Aquatic Toxicity H410

long lasting effects.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is critical to mitigate the risks

associated with 1-Hydroxyanthraquinone.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b086950?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

. Specifications and
Body Part Required PPE
Remarks

At a minimum, tightly fitting
safety goggles that are
chemical-splash resistant
should be worn. For tasks with

Safety Goggles and Face a higher risk of splashes, a

Eyes/Face ) o

Shield face shield is also necessary.
All eye protection must be
approved under government
standards like NIOSH (US) or

EN 166 (EU).

Nitrile or neoprene gloves are
recommended. Before use,
gloves must be inspected for
any signs of damage. Use
Hands Chemical-resistant Gloves proper glove removal
techniques to avoid skin
contact and dispose of
contaminated gloves as

hazardous waste.

A full-length, long-sleeved
laboratory coat is mandatory.
] ] For procedures with a
Chemical-resistant Lab Coat or o ]
Body significant splash risk, a
Apron ) )
chemical-resistant apron
should be worn over the lab

coat.

Respiratory Respirator Under normal conditions with
adequate ventilation,
respiratory protection is not
required. If airborne dust or
aerosols are generated, or if
working outside of a fume

hood, a respirator with an
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appropriate particulate filter
(e.g., N95) or a full-face
respirator with multi-purpose
combination (US) or type
ABEK (EN 14387) cartridges is
necessary. Personnel must be
properly trained and fit-tested

to use respirators.

Shoes must fully cover the

feet; sandals or perforated
Feet Closed-toe Shoes ] ]

shoes are not permitted in the

laboratory.

Operational Plan: Step-by-Step Handling and
Storage

Adherence to a strict operational workflow is crucial for minimizing exposure and preventing
contamination.

Preparation

e Obtain and Read Safety Information: Before handling, obtain and thoroughly read all safety
precautions and special instructions.

» Designate Work Area: Work in a designated area, preferably within a certified chemical fume
hood, to minimize inhalation exposure.

» Ensure Emergency Equipment is Accessible: Confirm that an emergency eyewash station
and safety shower are readily accessible.

o Assemble and Label Equipment: Prepare all necessary equipment, such as spatulas and
glassware, and ensure all containers are clearly labeled.

Handling
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» Don Appropriate PPE: Put on all required personal protective equipment as detailed in the
table above.

e Avoid Dust and Contact: Avoid the formation of dust and aerosols. Prevent contact with eyes,
skin, and clothing.

» Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure.

« Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

Ignition Sources: Keep the chemical away from sources of ignition.

Post-Handling

« Decontamination: Thoroughly clean the work area and decontaminate any surfaces that may
have come into contact with the chemical.

e Hand Washing: Wash hands and any exposed skin thoroughly with soap and water after
completing work and before leaving the laboratory.

o Storage: Store 1-Hydroxyanthraquinone in a tightly sealed container in a cool, dry, and
well-ventilated area. The storage area should be locked.

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush the eyes with plenty of water
for at least 15 minutes, also under the eyelids. If

symptoms persist, seek medical attention.

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected skin area with plenty of water.
If skin irritation occurs or persists, consult a

physician.

Move the exposed person to fresh air at once. If

the person is not breathing, give artificial

Inhalation respiration. If breathing is difficult, trained
personnel may administer oxygen. Seek
medical attention if symptoms occur.

Do NOT induce vomiting. Clean the mouth with

Ingestion water and drink plenty of water afterwards. If

symptoms persist, consult a doctor.

Disposal Plan

Proper disposal is essential to prevent environmental contamination and ensure regulatory

compliance.

o Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste and consult local, regional, and national regulations for

complete and accurate classification.

e Solid Waste: All solid waste contaminated with 1-Hydroxyanthraquinone, including used

gloves, weighing papers, and paper towels, must be collected in a clearly labeled, sealed

hazardous waste container.

» Liquid Waste: Unused solutions should be collected in a designated, labeled hazardous

waste container. Do not empty into drains or allow it to reach the sewage system or ground

water.
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o Container Disposal: Dispose of the contents and container to an approved waste disposal
plant in accordance with official regulations.

Visual Workflow and Safety Relationships

To further clarify the necessary procedures, the following diagrams illustrate the safe handling
workflow and the logical relationships of the safety information provided.
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Safe Handling Workflow for 1-Hydroxyanthraguinone
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Caption: A workflow diagram for the safe handling of 1-Hydroxyanthraquinone.
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Essential Safety Information Relationships
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Caption: Logical relationships of safety information for 1-Hydroxyanthraquinone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling 1-
Hydroxyanthraquinone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086950#personal-protective-equipment-for-handling-
1-hydroxyanthraquinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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